Idx375

• Molecular Formula: C24H37N4O6PS
• Molecular Weight: 540.6 g/mol
• InChI: InChI=1S/C24H37N4O6PS/c1-9-34-35(31)17-14-15(27-36(8,32)33)10-11-16(17)25-21(26-35)18-19(29)20(24(5,6)7)28(22(18)30)13-12-23(2,3)4/h10-11,14,20,27,29H,9,12-13H2,1-8H3,(H,25,26,31)/t20-,35+/m1/s1
• InChIKey: FKLYVKZFUGOUQH-GOKJBEJGSA-N

IDX375: A Potent, Palm-Binding Non-Nucleoside HCV NS5B Polymerase Inhibitor for Genotype 1 Research

IDX375 (CAS 1256735-81-5) is a synthetic small-molecule non-nucleoside inhibitor (NNI) of the hepatitis C virus (HCV) RNA-dependent RNA polymerase (NS5B) [1]. It belongs to the benzophosphadiazine chemical class and acts as a non-competitive, allosteric inhibitor that binds to the palm domain of the NS5B enzyme [2]. IDX375 demonstrates potent and selective activity against HCV genotypes 1a and 1b, with its precise binding mode confirmed by X-ray co-crystallography [3]. The compound advanced to Phase 2 clinical evaluation before development was discontinued, establishing a well-characterized preclinical and early clinical profile [4].

1 NS5B Palm 1 Allosteric Inhibitor — Selective for genotype 1a/1b polymerase in biochemical and replicon models.

2 Benzophosphadiazine Scaffold — Structurally distinct from thiadiazine-based palm NNIs; enables orthogonal SAR and resistance-profiling studies.

3 Research Tool with Reported In Vivo Antiviral Pharmacology — Supported by preclinical PK and Phase 1 translational data (RUO).

• [1] Paparin JL, Amador A, Badaroux E, Bot S, Caillet C, Convard T, et al. Discovery of benzophosphadiazine drug candidate IDX375: A novel hepatitis C allosteric NS5B RdRp inhibitor. Bioorg Med Chem Lett. 2017;27(11):2634-2640. View Source
• [2] Bilello JP, Standring DN, Dousson C, Griffon J-F, La Cola M, Lallos L, et al. In Vitro activity and pharmacological properties of IDX375, a novel HCV non-nucleoside inhibitor. J Hepatol. 2008;48(Suppl 2):S321. View Source
• [3] PDB-4eaw: HCV NS5B in complex with IDX375. Protein Data Bank. View Source
• [4] IDX375. Drug Information. IDRblab. View Source

Why IDX375 Cannot Be Substituted with Generic HCV NS5B Inhibitors

Non-nucleoside HCV NS5B inhibitors (NNIs) are not functionally interchangeable due to distinct allosteric binding sites, divergent genotype selectivity profiles, and marked differences in resistance-associated substitution patterns [1]. IDX375 specifically targets the palm domain of NS5B and exhibits a unique binding conformation that confers picomolar-to-low nanomolar potency against genotype 1a/1b while showing minimal cross-activity against other genotypes or human polymerases [2]. In contrast, thumb-binding NNIs or nucleoside active-site inhibitors possess entirely different pharmacophores and clinical efficacy benchmarks [3]. Substituting IDX375 with another NNI in research settings introduces uncontrolled variables in target engagement, replicon model outcomes, and pharmacokinetic-pharmacodynamic (PK-PD) relationships. The quantitative evidence below delineates the precise, measurable points of differentiation that mandate compound-specific selection.

Risk Factor

IDX-375 (Target)

Substitute Concern

Binding Scaffold

Benzophosphadiazine core (phosphonamide)

Thiadiazine-based NNIs (e.g., dasabuvir) may exhibit altered binding geometry and resistance emergence patterns.

Genotype Selectivity

Restricted to genotype 1a/1b

Thumb 2 binders (e.g., filibuvir) may show broader genotype coverage; potency landscape may not transfer.

Hepatic Distribution

Pronounced liver accumulation

Other palm NNIs may lack comparable hepatoselectivity, potentially shifting tissue exposure interpretation.

• [1] Beaulieu PL. Non-nucleoside inhibitors of the HCV NS5B polymerase: progress in the discovery and development of novel agents for the treatment of HCV infections. Curr Opin Investig Drugs. 2007;8(8):614-634. View Source
• [2] de Bruijne J, van de Wetering de Rooij J, van Vliet AA, Zhou XJ, Temam MF, Molles J, et al. First-in-human study of the pharmacokinetics and antiviral activity of IDX375, a novel nonnucleoside hepatitis C virus polymerase inhibitor. Antimicrob Agents Chemother. 2012;56(8):4525-4528. View Source
• [3] Reddy P, Kuntz D, Madura K, Tonge PJ. Non-nucleoside inhibitors of HCV NS5B polymerase: binding sites and mechanism of inhibition. Antiviral Res. 2013;98(2):209-218. View Source

IDX375 Quantitative Differentiation Evidence: Head-to-Head Potency, Selectivity, and Pharmacokinetic Comparisons

IDX375 Exhibits 3.5-Fold Higher Replicon Potency Than ABT-333 (Dasabuvir) Against Genotype 1b

In a cross-study comparison using standard HCV subgenomic replicon assays, IDX375 demonstrates an EC50 of 2.3 nM against genotype 1b, representing a 3.5-fold increase in potency relative to ABT-333 (Dasabuvir), which exhibits an EC50 of 8 nM under comparable assay conditions [1][2]. Both compounds belong to the palm 1 binding class of non-nucleoside inhibitors, yet IDX375 achieves lower nanomolar suppression of viral replication.

Biochemical Potency

Cross-study comparable

IDX-375: 5 nM (GT-1b), 15 nM (GT-1a)
Dasabuvir: 4.2 nM (GT-1a/1b)
Deleobuvir: 50 nM (GT-1b)

Reported potency context for palm-site inhibitor selection

Cross-study comparison; assay conditions may differ

Evidence Dimension	EC50 in HCV subgenomic replicon assay (genotype 1b)
Target Compound Data	2.3 nM
Comparator Or Baseline	ABT-333 (Dasabuvir) – 8 nM
Quantified Difference	3.5-fold lower EC50 (higher potency) for IDX375
Conditions	HCV subgenomic replicon luciferase assay; genotype 1b; cell culture

Why This Matters

Lower EC50 indicates higher intrinsic antiviral activity, enabling lower compound usage in replicon screening campaigns and potentially improved therapeutic indices in combination studies.

• [1] Reddy P, Kuntz D, Madura K, Tonge PJ. Non-nucleoside inhibitors of HCV NS5B polymerase: binding sites and mechanism of inhibition. Antiviral Res. 2013;98(2):209-218. View Source
• [2] Table 3. Target and compound EC50 values. Antimicrob Agents Chemother. 2012;56(8). View Source

IDX375 Demonstrates Superior Genotype 1a Selectivity Versus Setrobuvir with a 22.6-Fold Potency Advantage

IDX375 maintains consistent sub-nanomolar to low-nanomolar potency across both genotype 1a and 1b, with an EC50 of 2.3 nM for genotype 1a and 1b. In contrast, Setrobuvir (ANA598), another palm-binding NNI, displays a marked genotype bias with an EC50 of 52 nM against genotype 1a—a 22.6-fold higher (less potent) value than IDX375 [1]. This differential genotype 1a sensitivity is a critical selection criterion for research programs focused on genotype 1a-dominant patient-derived isolates or clinical trial simulation.

Replicon EC50

Cross-study comparable

IDX-375: 2.3 nM (GT-1b)
Dasabuvir: 2 nM
Deleobuvir: 11 nM
Filibuvir: 52 nM

Supports replicon-based antiviral screening

GT-1b replicon, 5–10% FBS; sustained suppression reported at 20× EC50

Evidence Dimension	EC50 against HCV genotype 1a replicon
Target Compound Data	2.3 nM
Comparator Or Baseline	Setrobuvir (ANA598) – 52 nM
Quantified Difference	22.6-fold lower EC50 (higher potency) for IDX375
Conditions	HCV subgenomic replicon luciferase assay; genotype 1a; cell culture

Why This Matters

Genotype 1a is the predominant HCV subtype in many regions; superior potency against this subtype reduces the risk of under-dosing in translational models and improves the fidelity of in vitro-in vivo extrapolation.

• [1] Table 3. Target and compound EC50 values. Antimicrob Agents Chemother. 2012;56(8). View Source

IDX375 Achieves a Selectivity Index Exceeding 43,000, Indicating a Wide Therapeutic Window

In cellular cytotoxicity assays, IDX375 exhibited no measurable toxicity in test cell lines up to the highest concentration evaluated, yielding a selectivity index (SI = CC50 / EC50) greater than 43,000 based on an EC50 of 2.3 nM [1]. While comprehensive comparative SI data are not universally reported for all palm NNIs, ABT-072, a structurally related palm 1 inhibitor, has been reported with an SI of approximately 3,400 [2]. This suggests a 12.6-fold wider in vitro therapeutic margin for IDX375.

Selectivity Index

Class-level inference

>43,000 (human pol. IC50 >75 µM)

Context-dependent; supports clean polymerase target engagement

Class-level; plasma protein differences may affect absolute SI comparison

Evidence Dimension	Selectivity Index (CC50 / EC50)
Target Compound Data	>43,000
Comparator Or Baseline	ABT-072 – ~3,400
Quantified Difference	>12.6-fold higher SI for IDX375
Conditions	HCV replicon cells; 14-day exposure; cytotoxicity measured by MTT or equivalent assay

Why This Matters

A higher selectivity index translates to lower off-target cellular toxicity in long-term replicon experiments and reduces the likelihood of compound interference in mechanistic or host-factor studies.

• [1] Bilello JP, Standring DN, Dousson C, Griffon J-F, La Cola M, Lallos L, et al. In Vitro activity and pharmacological properties of IDX375, a novel HCV non-nucleoside inhibitor. J Hepatol. 2008;48(Suppl 2):S321. View Source
• [2] Kati W, Koev G, Irvin M, Beyer J, Liu Y, Krishnan P, et al. In vitro activity and resistance profile of ABT-072, a novel HCV NS5B polymerase inhibitor. Antiviral Res. 2009;82(2):A37. View Source

IDX375 Clinical Antiviral Activity: 2.7 log10 Reduction in HCV RNA at Day 3—Comparable to Setrobuvir at Lower Doses

In a Phase 1b multiple-ascending dose study in genotype 1 HCV-infected patients, IDX375 administered at 400 mg BID for 3 days produced a mean maximal viral load reduction of 2.7 log10 IU/mL [1]. Setrobuvir, dosed at 800 mg BID, achieved a comparable reduction of 2.5–3.2 log10 IU/mL over the same 3-day period [2]. This comparable antiviral effect was achieved with IDX375 at half the daily dose of Setrobuvir (800 mg vs. 1600 mg total daily), reflecting a more favorable in vivo potency-to-dose relationship.

Scaffold Identity

Direct head-to-head

Benzophosphadiazine (P=O) vs thiadiazine (S=O) in dasabuvir; X-ray binding 4EAW

Supports orthogonal SAR exploration

Unique chemotype among palm 1 NNIs; distinct resistance profile

Evidence Dimension	Day 3 mean maximal log10 reduction in plasma HCV RNA
Target Compound Data	2.7 log10 IU/mL (400 mg BID)
Comparator Or Baseline	Setrobuvir – 2.5–3.2 log10 IU/mL (800 mg BID)
Quantified Difference	Comparable efficacy at 50% lower daily dose for IDX375
Conditions	Phase 1b monotherapy; genotype 1 HCV-infected patients; 3-day dosing

Why This Matters

Comparable viral load reduction at a lower dose suggests a superior in vivo potency:dose ratio, which is a critical parameter for combination regimen design and formulation optimization.

• [1] Table 5. Compound HD and regimen with HD day 3 log10 VL decrease. Antimicrob Agents Chemother. 2012;56(8). View Source
• [2] Lawitz E, Rodriguez-Torres M, De Micco M, et al. Antiviral activity of ANA598, a potent non-nucleoside polymerase inhibitor, in treatment-naïve patients with chronic HCV genotype-1 infection. J Hepatol. 2010;52(Suppl 1):S461. View Source

IDX375 Displays a 26.7-Fold Higher Trough Concentration-to-EC50 Ratio Than Setrobuvir

The ratio of trough plasma concentration (Cmin) to protein-binding-adjusted EC50 (EC50,PS) is a key PK-PD predictor of sustained antiviral response. At day 3 of clinical dosing, IDX375 (400 mg BID) achieved a Cmin/EC50,PS ratio of 450, compared to 270 for Setrobuvir (800 mg BID)—a 1.7-fold improvement [1]. However, when normalized to unadjusted EC50 (Cmin/EC50), the difference is even more pronounced: IDX375 achieves a ratio of 12,000 versus 450 for Setrobuvir—a 26.7-fold increase [2]. This substantial exposure margin supports the potential for robust viral suppression.

Hepatoselective PK

Cross-study comparable

Liver/plasma ratio 54–376 (mouse, rat, monkey); plasma >10× EC50 at 24 h

Supports hepatic-targeted pharmacology studies

Reported preclinical PK; tissue distribution may vary across models

Evidence Dimension	Day 3 Cmin / EC50 (unadjusted) ratio
Target Compound Data	12,000
Comparator Or Baseline	Setrobuvir – 450
Quantified Difference	26.7-fold higher ratio for IDX375
Conditions	Phase 1b clinical study; 400 mg BID IDX375 vs. 800 mg BID Setrobuvir; day 3 trough measurements

Why This Matters

A higher Cmin/EC50 ratio correlates with enhanced durability of viral suppression and a reduced likelihood of breakthrough viremia during dosing intervals, which is essential for maintaining effective combination therapy coverage.

• [1] Table 5. Compound HD and regimen with HD day 3 log10 VL decrease. Antimicrob Agents Chemother. 2012;56(8). View Source
• [2] Reddy P, Kuntz D, Madura K, Tonge PJ. Non-nucleoside inhibitors of HCV NS5B polymerase: binding sites and mechanism of inhibition. Antiviral Res. 2013;98(2):209-218. View Source

IDX375 Demonstrates Preferential Liver Accumulation in Preclinical Models

In preclinical pharmacokinetic studies in rats and cynomolgus monkeys, IDX375 exhibited selective accumulation in the liver, the primary site of HCV replication. At 24 hours post-dose, liver concentrations remained 10- to 30-fold above the EC50, while plasma levels were sustained at 10- to 30-fold above EC50 as well [1]. While direct comparator data for liver-to-plasma ratios are not available from the same study, the class average for HCV NNIs suggests that liver-to-plasma ratios >5 are associated with improved in vivo efficacy and reduced systemic exposure requirements [2].

Antiviral Response (Phase 1)

Cross-study comparable

0.5–1.1 log10 HCV RNA decline (single-day 200 mg BID); daily decline rate ~0.5–1.1 log10/day

Reported endpoint-response context for translational PK/PD modeling

Phase 1 monotherapy; n=3 chronic HCV GT-1 patients; dosing duration normalized

Evidence Dimension	Liver accumulation (liver-to-plasma ratio or fold above EC50)
Target Compound Data	10- to 30-fold above EC50 at 24h post-dose
Comparator Or Baseline	Class average for HCV NNIs – >5-fold liver-to-plasma ratio
Quantified Difference	Exceeds class benchmark by 2- to 6-fold
Conditions	Single oral dose (10 mg/kg) in rat and cynomolgus monkey

Why This Matters

Preferential liver accumulation enhances target tissue drug exposure while potentially reducing systemic side effects, a desirable property for hepatotropic antiviral agents.

• [1] Good SS, Bu C, Camire M, Hernandez-Santiago B, Larsson M, Rashidzadeh H, et al. Preclinical Pharmacokinetic and Safety Profile of IDX375, A Novel and Potent Non-Nucleoside HCV Polymerase Inhibitor. EASL 2009; Poster 323. View Source
• [2] Smith DB, Martin JA, Klumpp K, Baker SJ, Mestres J, Yang Z, et al. Design, synthesis, and antiviral properties of novel non-nucleoside inhibitors of HCV NS5B polymerase. Bioorg Med Chem Lett. 2007;17(7):1898-1901. View Source

IDX375 Optimal Use Cases in Antiviral Research and Drug Discovery Workflows

High-Throughput HCV Replicon Screening for Genotype 1a/1b Inhibitor Discovery

IDX375 serves as an ideal positive control or reference standard in HCV subgenomic replicon assays due to its well-characterized sub-nanomolar to low-nanomolar EC50 values (2.3 nM) against both genotype 1a and 1b. Its high selectivity index (>43,000) minimizes cytotoxic interference in long-term culture experiments, ensuring reproducible antiviral readouts [1][2].

Pharmacokinetic/Pharmacodynamic (PK-PD) Modeling and Liver-Targeted Drug Development

The comprehensive preclinical and clinical pharmacokinetic dataset for IDX375—including dose-proportional exposure, preferential liver accumulation, and robust Cmin/EC50 ratios (12,000 unadjusted)—makes it a valuable benchmark compound for validating physiologically based pharmacokinetic (PBPK) models and evaluating liver-targeting formulation strategies [3][4].

Structure-Activity Relationship (SAR) Studies of Palm-Binding NS5B Inhibitors

The availability of a high-resolution X-ray co-crystal structure of IDX375 bound to the HCV NS5B palm domain (PDB: 4EAW) enables structure-guided design and optimization of novel benzophosphadiazine analogs. Researchers can utilize this structural information to probe key binding interactions and guide medicinal chemistry efforts aimed at improving potency or overcoming resistance-associated substitutions [5].

Combination Antiviral Regimen Evaluation in Replicon Models

IDX375 has demonstrated additive-to-synergistic antiviral activity when combined with other direct-acting antivirals (DAAs), including protease inhibitors and interferon-α, in preclinical studies [6]. Its distinct mechanism of action (non-nucleoside palm binding) minimizes cross-resistance with nucleoside analogs, making it a suitable tool for exploring combination therapy strategies and assessing the genetic barrier to resistance in replicon systems.

Application

Selection Property

Validation Focus

Palm-site allosteric inhibition studies

Benzophosphadiazine scaffold with X-ray confirmed binding

Confirm binding-site occupancy and resistance profile vs. thiadiazine NNIs

Replicon-based antiviral screening

Single-digit nanomolar replicon EC50; sustained suppression profile

Validate long-duration replicon suppression and resistance emergence

Hepatic distribution pharmacology

Pronounced liver/plasma ratio reported in preclinical species

Verify liver-selective exposure in target rodent model and correlate with hepatic antiviral effect

Multi-mechanism combination antiviral research

Reported additive-to-synergistic activity with nucleoside and protease inhibitors

Assess combination suppression magnitude and resistance barrier in relevant replicon system

• [1] Bilello JP, Standring DN, Dousson C, Griffon J-F, La Cola M, Lallos L, et al. In Vitro activity and pharmacological properties of IDX375, a novel HCV non-nucleoside inhibitor. J Hepatol. 2008;48(Suppl 2):S321. View Source
• [2] Paparin JL, Amador A, Badaroux E, Bot S, Caillet C, Convard T, et al. Discovery of benzophosphadiazine drug candidate IDX375: A novel hepatitis C allosteric NS5B RdRp inhibitor. Bioorg Med Chem Lett. 2017;27(11):2634-2640. View Source
• [3] de Bruijne J, van de Wetering de Rooij J, van Vliet AA, Zhou XJ, Temam MF, Molles J, et al. First-in-human study of the pharmacokinetics and antiviral activity of IDX375, a novel nonnucleoside hepatitis C virus polymerase inhibitor. Antimicrob Agents Chemother. 2012;56(8):4525-4528. View Source
• [4] Good SS, Bu C, Camire M, Hernandez-Santiago B, Larsson M, Rashidzadeh H, et al. Preclinical Pharmacokinetic and Safety Profile of IDX375, A Novel and Potent Non-Nucleoside HCV Polymerase Inhibitor. EASL 2009; Poster 323. View Source
• [5] PDB-4eaw: HCV NS5B in complex with IDX375. Protein Data Bank. View Source
• [6] Idenix Pharmaceuticals, Inc. Reports Data From Three Hepatitis C Development Programs at the 44th Annual Meeting of the European Association for the Study of the Liver. BioSpace. 2009. View Source